Cas no 102619-08-9 (1H-Pyrrole-1-carboxylicacid, 2-propen-1-yl ester)

• Product Name: 1H-Pyrrole-1-carboxylicacid, 2-propen-1-yl ester
• CAS No: 102619-08-9
• MF: C₈H₉NO₂
• MW: 151.162562131882
• CID: 125167
• PubChem ID: 13551980
• Update Time: 2025-04-18

1H-Pyrrole-1-carboxylicacid, 2-propen-1-yl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-1-carboxylicacid, 2-propen-1-yl ester
• 1H-Pyrrole-1-carboxylicacid,2-propenylester(9CI)
• prop-1-en-2-yl pyrrole-1-carboxylate
• 1H-PYRROLE-1-CARBOXYLIC ACID 2-ALLYL ESTER
• 1-Pyrrolcarbonsaeure-2-propenylester
• ACMC-20m5lp
• AG-D-12189
• allyl 1H-pyrrole-1-carboxylate
• CTK4A1340
• 102619-08-9
• SCHEMBL5511232

• Inchi： 1S/C8H9NO2/c1-2-7-11-8(10)9-5-3-4-6-9/h2-6H,1,7H2
• InChI Key： MKOZEKMIBBIWMW-UHFFFAOYSA-N
• SMILES： O(CC=C)C(N1C=CC=C1)=O

Computed Properties

• Exact Mass: 151.063329g/mol
• Monoisotopic Mass: 151.063329g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 151.16g/mol
• XLogP3: 1.8
• Topological Polar Surface Area: 31.2Ų

Experimental Properties

• PSA: 31.23000
• LogP: 2.00640